Cas no 1260642-55-4 (3-(4-fluoro-3-nitrophenyl)azetidine)

• Product Name: 3-(4-fluoro-3-nitrophenyl)azetidine
• CAS No: 1260642-55-4
• MF: C₉H₉FN₂O₂
• MW: 196.178365468979
• CID: 6446064
• PubChem ID: 129917665
• Update Time: 2025-05-24

3-(4-fluoro-3-nitrophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-nitrophenyl)azetidine
• 1260642-55-4
• EN300-1853504

• Inchi： 1S/C9H9FN2O2/c10-8-2-1-6(7-4-11-5-7)3-9(8)12(13)14/h1-3,7,11H,4-5H2
• InChI Key： DTHVDUOMWNCFEA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C1CNC1

Computed Properties

• Exact Mass: 196.06480570g/mol
• Monoisotopic Mass: 196.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(4-fluoro-3-nitrophenyl)azetidine

Introduction to 3-(4-fluoro-3-nitrophenyl)azetidine (CAS No. 1260642-55-4)

3-(4-fluoro-3-nitrophenyl)azetidine, identified by its CAS number 1260642-55-4, is a significant compound in the realm of pharmaceutical chemistry and drug development. This heterocyclic compound features a unique structural framework that has garnered considerable attention from researchers due to its potential applications in medicinal chemistry. The presence of both fluoro and nitro substituents on the phenyl ring introduces a rich array of electronic and steric effects, which can be exploited to modulate the biological activity of the molecule.

The compound’s azetidine core is a five-membered saturated heterocycle, which is known for its stability and versatility in forming pharmacophores. The azetidine ring is particularly interesting because it can adopt different conformations, influencing the compound’s interactions with biological targets. This structural flexibility makes 3-(4-fluoro-3-nitrophenyl)azetidine a promising candidate for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of fluorinated nitroaromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The combination of a fluoro group and a nitro group in 3-(4-fluoro-3-nitrophenyl)azetidine can lead to increased binding affinity and selectivity towards biological targets. This has been observed in various drug candidates where such substituents have been shown to improve drug efficacy and reduce side effects.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening techniques to identify promising candidates like 3-(4-fluoro-3-nitrophenyl)azetidine. These methods have enabled researchers to rapidly assess the potential of various molecular structures, including this compound, for further development. The azetidine scaffold, in particular, has been identified as a key pharmacophore in several drug classes, including kinase inhibitors and antiviral agents.

One of the most compelling aspects of 3-(4-fluoro-3-nitrophenyl)azetidine is its potential role in addressing unmet medical needs. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression. The fluoro group can enhance the molecule’s ability to interact with specific amino acid residues in the enzyme’s active site, leading to more potent inhibition. Similarly, the nitro group can contribute to electron-withdrawing effects that fine-tune the electronic properties of the molecule.

The synthesis of 3-(4-fluoro-3-nitrophenyl)azetidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. These techniques not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the product, which is crucial for biological activity.

In terms of biological evaluation, 3-(4-fluoro-3-nitrophenyl)azetidine has been tested in various cellular and animal models to assess its potential therapeutic applications. Preliminary results have shown promising activity in preclinical studies, particularly against certain types of cancer cells. The compound’s ability to disrupt key signaling pathways involved in tumor growth and survival makes it an attractive candidate for further investigation.

The integration of machine learning and artificial intelligence into drug discovery has also played a significant role in advancing the development of compounds like 3-(4-fluoro-3-nitrophenyl)azetidine. These technologies enable researchers to predict the properties of molecules with remarkable accuracy, facilitating the identification of lead compounds that can be optimized further. By leveraging these computational tools, scientists can accelerate the drug discovery process and bring new therapies to patients more quickly.

The future prospects for 3-(4-fluoro-3-nitrophenyl)azetidine are bright, with ongoing research aimed at exploring its full potential in medicine. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies that offer improved patient outcomes.

In conclusion, 3-(4-fluoro-3-nitrophenyl)azetidine (CAS No. 1260642-55-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the search for new treatments. With continued research and development, this compound has the potential to make meaningful contributions to human health and well-being.